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Compound of Interest

Compound Name: Cyclohexanemethanol-d11

Cat. No.: B15558428

Get Quote

For researchers, scientists, and professionals in drug development, precise identification of

chemical standards is paramount. This technical guide provides a detailed overview of the

synonyms, chemical identifiers, and structural information for the deuterated standard,

Cyclohexanemethanol-d11.

Cyclohexanemethanol-d11 is the isotopically labeled analog of Cyclohexanemethanol.[1] It

serves as a crucial reference material in various analytical applications, particularly in mass

spectrometry-based methods for quantification and identification of its non-labeled counterpart.

The incorporation of eleven deuterium atoms provides a distinct mass shift, enabling its use as

an internal standard to correct for matrix effects and variations in instrument response.

Chemical Identity and Synonyms
The systematic naming and various synonyms for Cyclohexanemethanol-d11 are essential

for accurate documentation and communication in research and development. The following

table summarizes the key identifiers and alternative names for this compound.
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Identifier Type Value

CAS Number 1215077-50-1[1][2]

IUPAC Name
(1,2,2,3,3,4,4,5,5,6,6-

undecadeuteriocyclohexyl)methanol[1][2]

Common Synonyms (Cyclohexyl-d11)methanol[1]

Cyclohexane-1,2,2,3,3,4,4,5,5,6,6-d11-

methanol[2]

(Perdeuterocyclohexyl)methanol[2]

Cyclohexyl-d11-methyl Alcohol[3]

Molecular Formula C7H3D11O[1]

Molecular Weight 125.26 g/mol [1]

Structural and Chemical Relationships
The nomenclature of Cyclohexanemethanol-d11 is based on the principles of chemical

structure and isotopic labeling. The following diagram illustrates the logical relationship

between the core chemical structure and its various identifiers.

Logical Relationships of Cyclohexanemethanol-d11 Identifiers

Core Structure
(Cyclohexanemethanol)

Cyclohexanemethanol-d11

Isotopic Labeling
(11 Deuterium Atoms)

CAS Number
1215077-50-1

is assigned

IUPAC Name
(1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)methanol

is systematically named

Common Synonyms
(e.g., (Cyclohexyl-d11)methanol)

is commonly known as
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Caption: Relationship between the core structure, isotopic labeling, and various identifiers for

Cyclohexanemethanol-d11.

Experimental Protocols
The use of Cyclohexanemethanol-d11 as an internal standard is a common practice in

quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or

gas chromatography-mass spectrometry (GC-MS). A general experimental workflow is

described below.

General Protocol for Quantification using
Cyclohexanemethanol-d11 as an Internal Standard

Preparation of Stock Solutions:

Prepare a stock solution of the non-labeled analyte (Cyclohexanemethanol) of a known

concentration in a suitable solvent (e.g., methanol, acetonitrile).

Prepare a stock solution of the internal standard (Cyclohexanemethanol-d11) of a known

concentration in the same solvent.

Calibration Curve Preparation:

Create a series of calibration standards by spiking a constant amount of the internal

standard stock solution into a series of solutions with varying concentrations of the analyte

stock solution.

The concentration range of the calibration curve should encompass the expected

concentration of the analyte in the samples.

Sample Preparation:

To each unknown sample, add the same constant amount of the internal standard stock

solution as was added to the calibration standards.

Perform any necessary sample extraction, cleanup, or derivatization steps.

Instrumental Analysis:
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Analyze the calibration standards and the samples by LC-MS or GC-MS.

Monitor the appropriate precursor and product ions for both the analyte and the internal

standard in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM)

mode.

Data Analysis:

For each injection, calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the analyte for the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.

The following diagram illustrates the typical experimental workflow for using a deuterated

internal standard.
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Experimental Workflow for Quantitative Analysis

Prepare Analyte and
Internal Standard Stock Solutions

Create Calibration Curve Standards Prepare Samples with
Internal Standard

LC-MS or GC-MS Analysis

Calculate Peak Area Ratios
(Analyte / Internal Standard)

Construct Calibration Curve

Quantify Analyte in Samples

Click to download full resolution via product page

Caption: A typical workflow for quantitative analysis using an isotopically labeled internal

standard like Cyclohexanemethanol-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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